Cas no 65799-94-2 (Thiourea, N-(1,3-benzodioxol-5-ylmethyl)-N'-ethyl-)

• Product Name: Thiourea, N-(1,3-benzodioxol-5-ylmethyl)-N'-ethyl-
• CAS No: 65799-94-2
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 4113550
• PubChem ID: 773147
• Update Time: 2025-04-24

Thiourea, N-(1,3-benzodioxol-5-ylmethyl)-N'-ethyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(1,3-benzodioxol-5-ylmethyl)-N'-ethyl-
• 1-(1,3-benzodioxol-5-ylmethyl)-3-ethylthiourea
• AKOS000623960
• CHEMBL1894522
• SMR000177851
• SCHEMBL2344979
• HMS1680N10
• 1-Benzo[1,3]dioxol-5-ylmethyl-3-ethyl-thiourea
• Oprea1_331639
• STK143088
• MLS000552972
• 65799-94-2

• Inchi： 1S/C11H14N2O2S/c1-2-12-11(16)13-6-8-3-4-9-10(5-8)15-7-14-9/h3-5H,2,6-7H2,1H3,(H2,12,13,16)
• InChI Key： QEBSTUAPXDTNMM-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C2OCOC2=C1)C(NCC)=S

Computed Properties

• Exact Mass: 238.07759887Da
• Monoisotopic Mass: 238.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų